Cas no 1797698-42-0 (N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide)

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide is a heterocyclic compound featuring a fused thiazoloazepine core linked to a benzothiadiazole carboxamide moiety. This structure imparts unique electronic and steric properties, making it a promising scaffold for pharmaceutical and materials science applications. The compound’s rigid, conjugated system enhances stability and may facilitate interactions with biological targets or optoelectronic materials. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial uses. The presence of multiple heteroatoms and a carbonyl group offers potential sites for hydrogen bonding and coordination, broadening its utility in drug discovery or advanced material design.
N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide structure
1797698-42-0 structure
Product Name:N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide
CAS No:1797698-42-0
MF:C14H11N5O2S2
MW:345.399439096451
CID:5374736
Update Time:2025-06-13

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide
    • Inchi: 1S/C14H11N5O2S2/c20-12(7-3-4-8-10(6-7)19-23-18-8)17-14-16-9-2-1-5-15-13(21)11(9)22-14/h3-4,6H,1-2,5H2,(H,15,21)(H,16,17,20)
    • InChI Key: AIKZJYVAYAHEJX-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC(C(NC3=NC4CCCNC(=O)C=4S3)=O)=CC2=NS1

Experimental Properties

  • Density: 1.583±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 5.31±0.20(Predicted)

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>

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Additional information on N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide

Comprehensive Overview of N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1797698-42-0)

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide, with the CAS number 1797698-42-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazolo[5,4-c]azepine derivatives, which are known for their potential therapeutic applications. The unique structural features of this molecule, including the benzothiadiazole moiety, make it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide has been explored for its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. Researchers are particularly interested in its ability to target specific enzymes involved in disease progression, making it a promising candidate for further study.

The synthesis of N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions, including cyclization and amidation processes. The compound's molecular weight and solubility properties are critical factors in its pharmacokinetic profile, influencing its bioavailability and efficacy. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its purity and structure.

One of the most frequently searched questions related to this compound is its mechanism of action and potential therapeutic applications. Preliminary studies suggest that it may interact with specific protein targets, inhibiting their activity and thereby altering disease pathways. This has led to increased interest in its use for conditions such as inflammatory disorders and metabolic diseases. However, further preclinical and clinical trials are necessary to fully elucidate its efficacy and safety profile.

Another area of interest is the compound's structure-activity relationship (SAR), which is crucial for optimizing its biological activity. Modifications to the thiazolo[5,4-c]azepine core or the benzothiadiazole group could enhance its selectivity and potency. Researchers are also investigating its potential as a lead compound for the development of next-generation therapeutics.

From a commercial perspective, N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its CAS number 1797698-42-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's stability under various storage conditions is also a key consideration for researchers.

In conclusion, N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-2,1,3-benzothiadiazole-5-carboxamide represents a fascinating area of research with significant potential in drug discovery. Its unique chemical structure, combined with its promising biological activity, makes it a compound worth watching in the coming years. As scientific understanding of its properties deepens, it may pave the way for new therapeutic innovations.

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